Cas no 925921-29-5 (5-tert-Butoxycarbonylthiophene-2-boronic Acid)

5-tert-Butoxycarbonylthiophene-2-boronic Acid is a specialized boronic acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group on the thiophene ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where it serves as a key intermediate for constructing complex heterocyclic frameworks. The Boc group enhances stability and solubility, facilitating handling and purification. Its boronic acid functionality enables efficient coupling with aryl or vinyl halides, making it useful in pharmaceutical and materials science research. The product is characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic applications. Proper storage under inert conditions is recommended to maintain its stability over time.

5-tert-Butoxycarbonylthiophene-2-boronic Acid structure

925921-29-5 structure

Product Name:5-tert-Butoxycarbonylthiophene-2-boronic Acid

CAS No:925921-29-5

MF:C₉H₁₃BO₄S

MW:228.073121786118

MDL:MFCD09952055

CID:841988

PubChem ID:53438194

Update Time:2025-10-14

5-tert-Butoxycarbonylthiophene-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

- (5-(tert-Butoxycarbonyl)thiophen-2-yl)boronic acid
- 5-(tert-butoxycarbonyl)thiophen-2-ylboronic acid
- 5-TERT-BUTOXYCARBONYLTHIOPHENE-2-BORONIC ACID
- CS-0175394
- AKOS016001022
- [5-(tert-Butoxycarbonyl)thiophen-2-yl]boronic acid
- LKQDOTUUIDJQFS-UHFFFAOYSA-N
- BS-29767
- {5-[(tert-butoxy)carbonyl]thiophen-2-yl}boronic acid
- 925921-29-5
- A844284
- J-516405
- DTXSID20701209
- (5-tert-butoxycarbonyl-2-thienyl)boronic acid
- 5-TERT-BUTOXYCARBONYLTHIOPHENE-2-BORONICACID
- SCHEMBL14100228
- FT-0737418
- [5-[(2-methylpropan-2-yl)oxycarbonyl]thiophen-2-yl]boronic acid
- DA-38341
- 5-tert-Butoxycarbonylthiophene-2-boronic Acid
- MDL： MFCD09952055
- Inchi： 1S/C9H13BO4S/c1-9(2,3)14-8(11)6-4-5-7(15-6)10(12)13/h4-5,12-13H,1-3H3
- InChI Key： LKQDOTUUIDJQFS-UHFFFAOYSA-N
- SMILES： S1C(B(O)O)=CC=C1C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 228.0627602g/mol
Monoisotopic Mass: 228.0627602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95Å²

5-tert-Butoxycarbonylthiophene-2-boronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM134658-1g	5-(tert-Butoxycarbonyl)thiophen-2-ylboronic acid	925921-29-5	0.95	1g	$142	2021-08-05
TRC	B810288-50mg	5-tert-Butoxycarbonylthiophene-2-boronic Acid	925921-29-5		50mg	$ 50.00	2022-06-06
TRC	B810288-100mg	5-tert-Butoxycarbonylthiophene-2-boronic Acid	925921-29-5		100mg	$ 65.00	2022-06-06
TRC	B810288-500mg	5-tert-Butoxycarbonylthiophene-2-boronic Acid	925921-29-5		500mg	$ 210.00	2022-06-06
Chemenu	CM134658-1g	5-(tert-Butoxycarbonyl)thiophen-2-ylboronic acid	925921-29-5	95%+	1g	$142	2022-08-31
Alichem	A169005854-5g	(5-(tert-Butoxycarbonyl)thiophen-2-yl)boronic acid	925921-29-5	95%	5g	$1063.65	2023-08-31
Chemenu	CM134658-5g	5-(tert-Butoxycarbonyl)thiophen-2-ylboronic acid	925921-29-5	95%+	5g	$1215	2023-02-17
eNovation Chemicals LLC	Y0979200-1g	5-(tert-butoxycarbonyl)thiophen-2-ylboronic acid	925921-29-5	95%	1g	$930	2023-09-02
1PlusChem	1P00GYV9-1g	5-TERT-BUTOXYCARBONYLTHIOPHENE-2-BORONIC ACID	925921-29-5	98%	1g	$183.00	2025-02-27
1PlusChem	1P00GYV9-5g	5-TERT-BUTOXYCARBONYLTHIOPHENE-2-BORONIC ACID	925921-29-5	98%	5g	$532.00	2025-02-27